Cas no 1450643-98-7 (tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane)

• Product Name: tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane
• CAS No: 1450643-98-7
• MF: C₁₁H₂₀N₂OSi
• MW: 224.374803543091
• MDL: MFCD29917064
• CID: 4600542
• Update Time: 2025-05-24

tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane Chemical and Physical Properties

Names and Identifiers

• 2-(((TERT-BUTYLDIMETHYLSILYL)OXY)METHYL)PYRIMIDINE
• 2-(((Tert-Butyldimethylsilyl)Oxy)Methyl)Pyrimidine(WXC04759)
• Pyrimidine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane

• MDL： MFCD29917064
• Inchi： 1S/C11H20N2OSi/c1-11(2,3)15(4,5)14-9-10-12-7-6-8-13-10/h6-8H,9H2,1-5H3
• InChI Key： FRGBRXALGMTAID-UHFFFAOYSA-N
• SMILES： C1(CO[Si](C(C)(C)C)(C)C)=NC=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane

Recent Advances in the Application of tert-Butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane (CAS: 1450643-98-7) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane (CAS: 1450643-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the pyrimidine ring and the silyl ether moiety, make it an attractive scaffold for medicinal chemistry applications. Researchers have successfully utilized this compound in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

One of the most notable advancements involves the use of tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane in PROTAC (Proteolysis Targeting Chimera) technology. A 2023 study demonstrated its efficacy as a linker molecule in the design of PROTACs, which selectively degrade target proteins. The compound's stability and compatibility with various functional groups make it particularly suitable for this emerging therapeutic modality.

In terms of synthetic methodology, recent publications have described improved protocols for the preparation of tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane, achieving higher yields and purity. These advancements are critical for scaling up production and facilitating its broader application in drug discovery programs. The compound's reactivity has also been explored in various coupling reactions, expanding its utility in medicinal chemistry.

From a biological perspective, preliminary studies have shown that derivatives of tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane exhibit promising activity against several disease targets. For instance, modified versions of this compound have demonstrated inhibitory effects on specific protein kinases involved in cancer progression, with IC50 values in the nanomolar range. These findings suggest potential applications in oncology drug development.

Looking forward, researchers are investigating the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases. Its ability to cross biological barriers, combined with its favorable pharmacokinetic properties, makes it an interesting candidate for central nervous system-targeted therapies. Several pharmaceutical companies have included tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane derivatives in their preclinical pipelines, indicating growing industry interest in this chemical scaffold.

In conclusion, tert-butyl-dimethyl-(pyrimidin-2-ylmethoxy)silane (CAS: 1450643-98-7) represents a valuable tool in modern drug discovery, with applications ranging from medicinal chemistry to novel therapeutic modalities like PROTACs. The recent advancements in its synthesis and biological evaluation underscore its potential to contribute significantly to the development of new therapeutic agents. Further research is warranted to fully explore its capabilities and translate these findings into clinical applications.